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Compound of Interest

Compound Name: Rhod-5N

Cat. No.: B12379019 Get Quote

Rhod-5N: A Technical Guide to a Low-Affinity
Calcium Indicator
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties and

applications of Rhod-5N, a fluorescent calcium indicator designed for measuring high

concentrations of calcium ions. This document details the dye's spectral characteristics,

experimental protocols for its use, and a workflow for its application in cellular imaging.

Core Spectral and Chemical Properties
Rhod-5N is a rhodamine-based calcium indicator characterized by its low affinity for Ca2+,

making it particularly well-suited for measuring high calcium concentrations, such as those

found within organelles like the endoplasmic reticulum and mitochondria.[1][2] Unlike

ratiometric indicators, Rhod-5N exhibits a significant increase in fluorescence intensity upon

binding to calcium, with no spectral shift.[3][4] In its unbound state, Rhod-5N is essentially non-

fluorescent.[4]

The cell-permeant acetoxymethyl (AM) ester form, Rhod-5N AM, allows for passive diffusion

across the cell membrane. Once inside the cell, intracellular esterases cleave the AM ester

groups, trapping the active, calcium-sensitive form of the dye within the cytosol.
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Quantitative Data Summary
The key spectral and chemical properties of Rhod-5N are summarized in the table below for

easy reference and comparison.

Property Value Notes

Excitation Wavelength (Ca2+-

bound)
~551-557 nm

Emission Wavelength (Ca2+-

bound)
~576-580 nm

Excitation Wavelength (Ca2+-

free)
~549 nm

Emission Wavelength (Ca2+-

free)
None

Molar Extinction Coefficient

(εmax)
63,000 cm⁻¹M⁻¹ For Ca2+-bound indicator.

Dissociation Constant (Kd) for

Ca2+
~320 µM

This value can be influenced

by factors such as pH, ionic

strength, and temperature.

Recommended Microscope

Filter Set
TRITC

Experimental Protocols
Precise and consistent experimental protocols are crucial for obtaining reliable data with Rhod-
5N. The following sections detail the recommended procedures for preparing solutions and

loading the dye into live cells.

Preparation of Rhod-5N AM Stock Solution
Reconstitution: Prepare a stock solution of Rhod-5N AM in high-quality, anhydrous dimethyl

sulfoxide (DMSO) at a concentration of 2 to 5 mM.
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Storage: Unused stock solution should be aliquoted into single-use volumes and stored at

-20°C, protected from light. Avoid repeated freeze-thaw cycles.

Cell Loading Protocol with Rhod-5N AM
This protocol provides a general guideline for loading Rhod-5N AM into adherent cells.

Optimization may be required for different cell types and experimental conditions.

Cell Preparation: Plate cells on a suitable imaging dish or plate and culture overnight in

growth medium.

Working Solution Preparation: On the day of the experiment, thaw an aliquot of the Rhod-5N
AM stock solution to room temperature. Prepare a working solution with a final concentration

of 4-5 µM in a buffer of your choice (e.g., Hanks and Hepes buffer (HHBS)). To aid in the

solubilization of the AM ester in aqueous media, the nonionic detergent Pluronic® F-127 can

be added to the working solution at a final concentration of 0.02-0.04%.

Cell Loading:

Remove the growth medium from the cells.

Optional: If serum in the growth medium interferes with your experiment, wash the cells

with fresh HHBS buffer before adding the dye.

Add the Rhod-5N AM working solution to the cells.

Incubate the cells at 37°C for 30 to 60 minutes. Incubation times may be extended for

certain cell lines to improve signal intensity.

Washing: After incubation, remove the dye-loading solution and wash the cells with fresh

HHBS or your preferred buffer to remove any extracellular dye.

De-esterification: Incubate the cells for an additional 30 minutes to allow for the complete

hydrolysis of the AM ester by intracellular esterases.

Leakage Prevention (Optional): If your cells express organic anion transporters, which can

extrude the dye, you can add probenecid (1-2 mM) to the dye working solution to reduce

leakage.
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Imaging: Proceed with fluorescence imaging. For fluorescence microscopy, a TRITC filter set

is recommended. For plate reader-based assays, excitation at 540 nm and emission at 590

nm with a 570 nm cutoff can be used.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for using Rhod-5N AM in live-cell

calcium imaging experiments.
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Workflow for Rhod-5N AM cell loading and imaging.

The following diagram illustrates the mechanism of action of Rhod-5N AM.
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Mechanism of Rhod-5N AM activation and calcium binding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Rhod-5N spectral properties and excitation/emission
wavelengths.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379019#rhod-5n-spectral-properties-and-
excitation-emission-wavelengths]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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